Cas no 1213114-74-9 (methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate
• CAS No: 1213114-74-9
• MF: C₁₀H₁₁FN₂O₄
• MW: 242.203746080399
• CID: 6618529
• PubChem ID: 165494479
• Update Time: 2025-08-05

methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate
• EN300-1162686
• 1213114-74-9

• Inchi： 1S/C10H11FN2O4/c1-17-10(14)5-9(12)7-3-2-6(13(15)16)4-8(7)11/h2-4,9H,5,12H2,1H3/t9-/m0/s1
• InChI Key： XRAWNMZVCGIYGK-VIFPVBQESA-N
• SMILES： FC1C=C(C=CC=1[C@H](CC(=O)OC)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.07028500g/mol
• Monoisotopic Mass: 242.07028500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate

Methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate: A Comprehensive Overview

Methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate, with the CAS number 1213114-74-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development. The methyl group, amino functionality, and the fluoro and nitro substituents on the aromatic ring contribute to its diverse chemical properties and potential biological activities.

The structure of methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate is notable for its chirality, which is determined by the configuration at the central carbon atom (C3). This stereochemistry plays a crucial role in its interactions with biological systems, as it can influence pharmacokinetics, bioavailability, and efficacy. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in achieving desired therapeutic outcomes while minimizing adverse effects.

One of the key areas of research involving this compound is its potential application in antibiotic development. The presence of the nitro group on the aromatic ring suggests potential antimicrobial activity, as nitro-containing compounds are known to exhibit such properties. Additionally, the fluoro substituent may enhance lipophilicity, which could improve drug penetration into bacterial cells.

Another area of interest is the compound's role in enzyme inhibition. The amino group and the methyl ester functionality may interact with specific enzyme active sites, potentially modulating enzyme activity. Recent advancements in computational chemistry have enabled researchers to model these interactions with high precision, providing insights into the molecular mechanisms underlying enzyme inhibition.

The synthesis of methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate involves a series of carefully controlled reactions to ensure the correct stereochemistry and functional group placement. Techniques such as asymmetric catalysis and stereochemical induction are often employed to achieve high enantiomeric excess, which is critical for biological studies.

In terms of applications, this compound has shown promise in targeted drug delivery systems. Its unique structure allows for potential modification to include targeting moieties, enabling selective delivery to specific tissues or cells. This approach could significantly enhance therapeutic efficacy while reducing systemic toxicity.

Recent research has also explored the use of methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate in cancer therapy. The compound's ability to modulate key signaling pathways involved in cancer cell proliferation and apoptosis has been investigated using advanced cell culture models and animal studies. These studies have provided valuable insights into its potential as an anticancer agent.

Furthermore, the compound's stability under various conditions has been a focus of recent investigations. Understanding its degradation pathways and half-life is essential for determining its suitability as a therapeutic agent or intermediate in chemical synthesis.

In conclusion, methyl (3S)-3-amino-3-(2-fluoro-4-nitrophenyl)propanoate represents a versatile compound with a wide range of applications in pharmaceutical research and development. Its unique structure, stereochemistry, and functional groups make it a valuable tool for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing medical science.